Cas no 1065169-38-1 (4-(5-broMo-2-fluorophenyl)Morpholine)
4-(5-broMo-2-fluorophenyl)Morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-broMo-2-fluorophenyl)Morpholine
- 1065169-38-1
- CS-0098397
- DB-218403
- SAIXLFZHUFAJJI-UHFFFAOYSA-N
- D75923
- SCHEMBL2795825
-
- Inchi: 1S/C10H11BrFNO/c11-8-1-2-9(12)10(7-8)13-3-5-14-6-4-13/h1-2,7H,3-6H2
- InChI Key: SAIXLFZHUFAJJI-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)N1CCOCC1)F
Computed Properties
- Exact Mass: 259.00080Da
- Monoisotopic Mass: 259.00080Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12.5Ų
4-(5-broMo-2-fluorophenyl)Morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B011729-50mg |
4-(5-Bromo-2-fluorophenyl)morpholine |
1065169-38-1 | 50mg |
$ 105.00 | 2022-06-07 | ||
| TRC | B011729-100mg |
4-(5-Bromo-2-fluorophenyl)morpholine |
1065169-38-1 | 100mg |
$ 170.00 | 2022-06-07 | ||
| Chemenu | CM279968-1g |
4-(5-bromo-2-fluorophenyl)morpholine |
1065169-38-1 | 95% | 1g |
$770 | 2023-01-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169037-1g |
4-(5-Bromo-2-fluorophenyl)morpholine |
1065169-38-1 | 98% | 1g |
¥7507.00 | 2024-08-09 |
4-(5-broMo-2-fluorophenyl)Morpholine Related Literature
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 4-(5-broMo-2-fluorophenyl)Morpholine
Comprehensive Overview of 4-(5-Bromo-2-fluorophenyl)Morpholine (CAS No. 1065169-38-1): Properties, Applications, and Industry Insights
4-(5-Bromo-2-fluorophenyl)Morpholine (CAS No. 1065169-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This morpholine derivative combines a halogenated aromatic ring with a morpholine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C10H11BrFNO, and molecular weight of 260.10 g/mol reflect its potential for precise modifications in drug discovery pipelines.
The compound's 5-bromo-2-fluorophenyl group is particularly noteworthy, as halogenated aromatic systems are known to enhance binding affinity in target proteins. Researchers frequently explore 4-(5-Bromo-2-fluorophenyl)Morpholine as a building block for kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine and targeted therapy development. Recent patent analyses reveal its utility in oncology and CNS drug candidates, addressing growing demand for next-generation therapeutics.
From a synthetic chemistry perspective, the morpholine ring in this compound offers excellent water solubility and metabolic stability – two critical parameters in modern druglikeness optimization. The bromine substituent at the 5-position enables further functionalization via cross-coupling reactions, making it valuable for combinatorial chemistry approaches. These characteristics explain why CAS No. 1065169-38-1 appears frequently in high-throughput screening libraries and medicinal chemistry workflows.
Environmental and regulatory considerations for 4-(5-Bromo-2-fluorophenyl)Morpholine follow standard protocols for halogenated compounds. Proper handling requires attention to its physicochemical properties: melting point range (typically 80-85°C), storage conditions (2-8°C under inert atmosphere), and solubility profile (soluble in DMSO, DMF; sparingly soluble in water). These parameters are crucial for researchers optimizing green chemistry processes and sustainable synthesis routes.
Market intelligence indicates growing interest in fluorinated morpholine derivatives, with 1065169-38-1 serving as a key reference compound. The global push for fluorine-containing pharmaceuticals (present in ~30% of FDA-approved drugs) drives demand for such intermediates. Analytical methods like HPLC purity testing (typically >98%) and LC-MS characterization are routinely employed to ensure quality standards for this material in GMP-compliant applications.
Emerging applications of 4-(5-Bromo-2-fluorophenyl)Morpholine extend to materials science, where its aromatic system contributes to novel organic electronic materials. The compound's ability to participate in π-stacking interactions makes it interesting for designing conductive polymers and OLED components. This multidisciplinary relevance positions CAS No. 1065169-38-1 at the intersection of life sciences and advanced materials research.
For synthetic chemists, the compound's structure-activity relationship (SAR) potential is particularly valuable. The ortho-fluorine substitution pattern influences conformational restriction, while the morpholine nitrogen can serve as a hydrogen bond acceptor – features that frequently appear in fragment-based drug design strategies. These attributes align with current industry focus on allosteric modulators and protein degradation technologies.
Quality control protocols for 1065169-38-1 typically involve NMR spectroscopy (characteristic shifts at ~3.7 ppm for morpholine protons), elemental analysis, and residual solvent testing. Suppliers often provide detailed certificates of analysis (CoA) to support regulatory submissions, reflecting the compound's importance in preclinical development stages. Such documentation is increasingly demanded in the contract research organization (CRO) sector.
The future trajectory of 4-(5-Bromo-2-fluorophenyl)Morpholine research appears promising, particularly in proteolysis-targeting chimeras (PROTACs) and molecular glues development. Its balanced lipophilicity (predicted LogP ~2.1) and privileged structure characteristics make it adaptable to emerging drug discovery paradigms. As the pharmaceutical industry prioritizes undruggable targets, compounds like CAS No. 1065169-38-1 will likely see expanded utilization in innovative therapeutic modalities.
1065169-38-1 (4-(5-broMo-2-fluorophenyl)Morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)